1-(Furan-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-(furan-3-ylmethyl)-3-(2-methylphenyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C19H20N2O2S/c1-15-5-2-3-7-18(15)20-19(22)21(13-16-9-11-23-14-16)10-8-17-6-4-12-24-17/h2-7,9,11-12,14H,8,10,13H2,1H3,(H,20,22)
• InChI Key: CZYDXTNNGFTHFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 1421530-36-0

Description

1-(Furan-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

1-(Furan-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)-3-(o-tolyl)urea is involved in the synthesis of novel pyridine and naphthyridine derivatives through reactions that showcase its versatility in organic synthesis. For instance, compounds derived from it undergo dimerization and coupling reactions to afford a variety of heterocyclic derivatives, which are explored for their potential biological activities and applications in material science (Abdelrazek et al., 2010). Furthermore, its utility extends to the synthesis of thiourea and urea derivatives with significant antibacterial and antifungal properties, as well as computational studies to understand their molecular interactions (Alabi et al., 2020).

Material Science Applications

In material science, the derivatives synthesized from this compound are investigated for their potential use in advanced materials. These investigations include the study of their electronic, vibrational, and structural properties to determine their suitability for applications such as dye-sensitized solar cells, where the performance of devices can be significantly influenced by the molecular structure of the constituent compounds (Kim et al., 2011).

Potential Pharmaceutical Applications

While the direct application in pharmaceuticals of this compound itself may not be highlighted, the synthesized derivatives exhibit a range of biological activities. These activities include antibacterial and antifungal effects, suggesting potential pharmaceutical applications. Compounds like 1,3-bis[(E)-furan-2-yl)methylene]urea and thiourea derivatives show promise as inhibitors against various pathogens, indicating the potential for developing novel antimicrobial agents (Alabi et al., 2020; Donlawson et al., 2020).